Cas no 1806924-98-0 (3-Amino-5-fluoro-4-nitropyridine)

• Product Name: 3-Amino-5-fluoro-4-nitropyridine
• CAS No: 1806924-98-0
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• CID: 4803464
• Update Time: 2025-05-24

3-Amino-5-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluoro-4-nitropyridine

• Inchi： 1S/C5H4FN3O2/c6-3-1-8-2-4(7)5(3)9(10)11/h1-2H,7H2
• InChI Key： JZGIZGRBYXQZGG-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 0.7
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-5-fluoro-4-nitropyridine

3-Amino-5-Fluoro-4-Nitropyridine: A Comprehensive Overview

3-Amino-5-fluoro-4-nitropyridine (CAS No: 1806924-98-0) is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridine ring with three substituents: an amino group (-NH₂) at position 3, a fluoro group (-F) at position 5, and a nitro group (-NO₂) at position 4. These substituents impart distinct chemical and physical properties to the compound, making it a subject of interest for researchers.

The synthesis of 3-amino-5-fluoro-4-nitropyridine involves multi-step processes that typically begin with the nitration of pyridine derivatives. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, which are critical for its application in research and development. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal decomposition and susceptibility to certain chemical reagents.

One of the most notable applications of 3-amino-5-fluoro-4-nitropyridine is in the field of pharmacology, where it serves as a precursor for the development of bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for therapeutic agents.

In addition to its pharmacological applications, 3-amino-5-fluoro-4-nitropyridine has found utility in materials science. Its ability to act as a ligand in coordination chemistry has led to its use in the synthesis of metal complexes with unique magnetic and electronic properties. Recent research has highlighted its role in creating nanomaterials with potential applications in catalysis and sensing technologies.

The structural features of 3-amino-5-fluoro-4-nitropyridine also make it an attractive candidate for studying fundamental chemical reactions. The interplay between the amino, fluoro, and nitro groups provides a rich platform for exploring reaction mechanisms, such as nucleophilic aromatic substitution and redox reactions. These studies contribute to our understanding of how functional groups influence reactivity and selectivity in organic compounds.

From an environmental perspective, the biodegradation and toxicity profiles of 3-amino-5-fluoro-4-nitropyridine have been subjects of recent investigations. Understanding its environmental impact is crucial for ensuring safe handling and disposal practices, especially given its potential use in industrial settings.

In conclusion, 3-amino-5-fluoro-4-nitropyridine (CAS No: 1806924-98-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups offers researchers a valuable tool for exploring new chemical frontiers while addressing real-world challenges in medicine, materials science, and environmental chemistry.